Cas no 128105-06-6 (3H-1,2,3,5-Oxathiadiazole, 4-[(5-fluoro-2-benzofuranyl)methyl]-, 2-oxide)

• Product Name: 3H-1,2,3,5-Oxathiadiazole, 4-[(5-fluoro-2-benzofuranyl)methyl]-, 2-oxide
• CAS No: 128105-06-6
• MF: C₁₀H₇FN₂O₃S
• MW: 254.237584352493
• CID: 1222800
• Update Time: 2024-08-05

3H-1,2,3,5-Oxathiadiazole, 4-[(5-fluoro-2-benzofuranyl)methyl]-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3,5-Oxathiadiazole, 4-[(5-fluoro-2-benzofuranyl)methyl]-, 2-oxide

• Inchi： 1S/C10H7FN2O3S/c11-7-1-2-9-6(3-7)4-8(15-9)5-10-12-16-17(14)13-10/h1-4H,5H2,(H,12,13)
• InChI Key： AHRWVPKIPIXTAM-UHFFFAOYSA-N
• SMILES： O1N=C(CC2=CC3=CC(F)=CC=C3O2)NS1=O

Computed Properties

• Exact Mass: 254.01621

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Melting Point: 144-145 °C
• Boiling Point: 404.2±55.0 °C(Predicted)
• PSA: 63.83
• pka: 2.74±0.20(Predicted)